Cas no 849071-27-8 (1,2,3,5,7-Pentaphenyl-1H-indole)

• Product Name: 1,2,3,5,7-Pentaphenyl-1H-indole
• CAS No: 849071-27-8
• MF: C₃₈H₂₇N
• MW: 497.627689599991
• CID: 2806302
• PubChem ID: 71406665
• Update Time: 2025-04-21

1,2,3,5,7-Pentaphenyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• DTXSID10827265
• 849071-27-8
• 1,2,3,5,7-Pentaphenyl-1H-indole

• Inchi： 1S/C38H27N/c1-6-16-28(17-7-1)32-26-34(29-18-8-2-9-19-29)38-35(27-32)36(30-20-10-3-11-21-30)37(31-22-12-4-13-23-31)39(38)33-24-14-5-15-25-33/h1-27H
• InChI Key： KLMZWEWDJBHSSM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C2=CC(C3C=CC=CC=3)=CC(C3C=CC=CC=3)=C12

Computed Properties

• Exact Mass: 497.214349865Da
• Monoisotopic Mass: 497.214349865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 4.9Ų